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Compound of Interest

Compound Name: H-Thr(Bzl)-OH

Cat. No.: B554736

For Researchers, Scientists, and Drug Development Professionals

O-Benzyl-L-threonine, denoted as H-Thr(Bzl)-OH, is a pivotal protected amino acid derivative
extensively utilized in synthetic organic chemistry and pharmaceutical sciences. Its unique
structural features make it an invaluable building block in the solid-phase synthesis of peptides
and a versatile precursor in the development of novel therapeutic agents. This technical guide
provides an in-depth overview of its chemical properties, applications, and relevant
experimental workflows.

Core Physicochemical Properties

The fundamental properties of H-Thr(Bzl)-OH are summarized below, providing essential data
for its handling, characterization, and application in experimental settings.
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Property Value References

CAS Number 4378-10-3 [1112]

Molecular Formula C11H1sNOs [1]

Molecular Weight 209.24 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Purity = 98% (HPLC) [1]

Melting Point 197 °C (decomposes) [3]
2-8°C, Keep in a dark place,

Storage Temperature ] [3]
Sealed in dry

Applications in Research and Development

H-Thr(Bzl)-OH serves as a critical component in various advanced scientific endeavors:

o Peptide Synthesis: It is a fundamental building block for the incorporation of threonine
residues in peptide chains during solid-phase peptide synthesis (SPPS). The benzyl group
provides a stable protection for the hydroxyl side chain of threonine, preventing unwanted
side reactions during the coupling process. This protecting group can be readily removed
under specific conditions, typically through hydrogenolysis, after the peptide sequence is
fully assembled.

e Drug Development: The structural motif of O-benzyl-L-threonine is incorporated into various
complex molecules being investigated for therapeutic applications. Its chirality and functional
groups make it a valuable starting material for the synthesis of small molecule drugs and
peptidomimetics.

o Chiral Synthesis: As a chiral molecule, H-Thr(Bzl)-OH is employed as a chiral auxiliary or a
starting material in the asymmetric synthesis of other complex organic molecules, where
stereochemical control is crucial.
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Experimental Workflow: Incorporation of H-Thr(Bzl)-
OH in Solid-Phase Peptide Synthesis

The following diagram illustrates a generalized workflow for the incorporation of an amino acid,
such as H-Thr(Bzl)-OH, into a growing peptide chain during solid-phase peptide synthesis

using Fmoc chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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